(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol

• IUPAC Name: (3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-ol
• InChI: InChI=1S/C6H10O3/c7-5-3-9-6-4(5)1-2-8-6/h4-7H,1-3H2/t4-,5-,6+/m0/s1
• InChI Key: RCDXYCHYMULCDZ-HCWXCVPCSA-N
• Canonical SMILES: C1COC2C1C(CO2)O
• Isomeric SMILES: C1CO[C@H]2[C@@H]1[C@H](CO2)O
• Molecular Formula: C6H10O3
• DSSTOX Substance ID: DTXSID80433074
• Molecular Weight: 130.14 g/mol
• CAS RN: 156928-09-5

Description

“(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” is a chemical compound with the CAS Number: 156928-09-5. It has a molecular weight of 130.14 and its molecular formula is C6H10O3. It is used as a reagent in the synthesis of Darunavir, a second-generation HIV-1-protease inhibitor and antiviral agent.

Synthesis Analysis

The synthesis of “(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” involves several key steps. The process begins with S-2,3-O-isopropylideneglyceraldehyde (4) as the source of chirality. Both routes are based on a diastereoselective Michael addition of nitromethane to give predominantly the syn congeners 6. This is followed by a Nef oxidation and cyclization to afford lactone acetals 8, which are reduced and cyclized to give 2.

Molecular Structure Analysis

The molecular structure of “(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” is defined by its molecular formula, C6H10O3. It has an average mass of 130.142 Da and a monoisotopic mass of 130.062988 Da.

Chemical Reactions Analysis

The key chemical reactions involved in the synthesis of “(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” include a diastereoselective Michael addition of nitromethane, a Nef oxidation, and cyclization.

Physical And Chemical Properties Analysis

“(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” has a density of 1.3±0.1 g/cm3, a boiling point of 251.5±20.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C. It has an enthalpy of vaporization of 56.8±6.0 kJ/mol and a flash point of 105.9±21.8 °C. The compound has a molar refractivity of 30.5±0.3 cm3.

Scientific Research Applications

Synthesis of HIV-1 Protease Inhibitor Drug Darunavir

. The stereoselective synthesis of this molecule from commercially available sugar derivatives is crucial for producing Darunavir efficiently. .

Enantioselective Synthesis

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Advanced Organic Synthesis Techniques

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Chiral Pool Synthesis

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Development of Economical Synthetic Routes

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Study of Stereoselectivity in Chemical Reactions

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Safety and Hazards

The safety information for “(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” includes a GHS07 pictogram and a signal word of "Warning". The hazard statement is H319. Precautionary statements include P305+P351+P338.

Future Directions

The compound “(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Ol” is a key subunit of Darunavir, a widely used HIV-1 protease inhibitor drug for the treatment of HIV/AIDS patients. The synthesis of this compound was achieved in optically pure form utilizing commercially available sugar derivatives as the starting material. This suggests potential future directions in the development of new synthesis methods and applications in drug development.

Mechanism of Action

Target of Action

The primary targets of (3R,3aS,6aR)-Hexahydrofuro[2,3-B]furan-3-Ol are currently unknown. The compound’s structure has been determined

Pharmacokinetics

Its predicted properties include a boiling point of 2515±200 °C and a density of 1275±006 g/cm3 . These properties could influence its bioavailability and pharmacokinetics.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of compound (I.5, 0.011 mol, 2.4 g, syn/anti mixture) in isopropanol (20 ml), potassium tert-butoxide (0.0132 mol, 1.5 g) was added portionwise over 30 minutes at room temperature. The basic solution was transferred to an addition funnel and added dropwise over 10 minutes to a cooled (0° C.) vigorously stirred mixture of concentrated (37%) hydrochloric acid (0.0275 mol, 2.3 ml) in isopropanol (20 ml). The reaction mixture was stirred for 2 hours at room temperature, then triethylamine (0.022 mol, 2.2 g) was added dropwise causing Et3N.HCl salts to precipitate. The reaction mixture was diluted with ethyl acetate (50 ml) and filtered to remove the salts. The solvent was evaporated under reduced pressure. The residue was diluted with ethyl acetate (50 ml) causing more Et3N.HCl salts to precipitate. The salts were removed by filtration and the solvent was evaporated under reduced pressure. The residual oil was further purified by silica gel plug filtration with ethyl acetate as eluent to afford a mixture of compounds (7.1/7.2, 1.03 g, yield=72%) in a ratio of 78/22 (determined by 1H NMR). Analytical samples of the pure compounds (7.1, Rf7.1=0.27) and (7.2, Rf7.2=0.15) were obtained by means of silica gel chromatography using ethyl acetate as the solvent.